Cas no 1173038-62-4 (N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide)

N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide is a heterocyclic compound featuring both oxadiazole and pyrazole moieties, offering potential utility in medicinal chemistry and agrochemical research. Its structural framework combines a 2-methoxyphenyl-substituted oxadiazole ring with a methylpyrazole carboxamide group, suggesting possible bioactivity as a kinase inhibitor or antimicrobial agent. The compound’s well-defined molecular architecture allows for precise modifications to optimize physicochemical properties, such as solubility and stability. Its synthetic versatility makes it a candidate for further derivatization in drug discovery or material science applications. Analytical characterization, including NMR and HPLC, confirms high purity, ensuring reliability for research purposes.
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide structure
1173038-62-4 structure
Product Name:N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
CAS No:1173038-62-4
MF:C14H13N5O3
MW:299.284722089767
CID:5388734
Update Time:2025-06-12

N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-methylpyrazole-3-carboxamide
    • N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide
    • Inchi: 1S/C14H13N5O3/c1-19-10(7-8-15-19)12(20)16-14-18-17-13(22-14)9-5-3-4-6-11(9)21-2/h3-8H,1-2H3,(H,16,18,20)
    • InChI Key: DJTIHUVRQKMIEM-UHFFFAOYSA-N
    • SMILES: N1=CC=C(C(NC2=NN=C(C3=CC=CC=C3OC)O2)=O)N1C

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Additional information on N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1173038-62-4)

N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1173038-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various applications in drug discovery and development.

The structural framework of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide incorporates multiple pharmacophoric elements that are known to interact favorably with biological targets. The presence of an oxadiazole ring, a pyrazole moiety, and a 2-methoxyphenyl substituent contributes to its complex pharmacological profile. These structural features are not only critical for its biological activity but also for its potential in modulating various cellular processes.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The oxadiazole scaffold, in particular, has been extensively studied for its role in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. The pyrazole ring is another key structural element that is widely recognized for its antimicrobial, antiviral, and anti-inflammatory properties. The combination of these two heterocyclic systems with the 2-methoxyphenyl group in N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide suggests that this compound may exhibit multifaceted biological activities.

The chemical synthesis of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the oxadiazole core through cyclocondensation reactions. This intermediate is then functionalized with the pyrazole moiety via nucleophilic substitution or condensation reactions. Finally, the introduction of the 2-methoxyphenyl group is achieved through selective methylation or etherification reactions. Each step in the synthesis must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide has revealed several interesting findings. Preclinical studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown promising activity against certain bacterial and viral strains, suggesting its potential as an antimicrobial agent. The exact mechanism of action remains under investigation, but preliminary data suggest that it may interfere with key cellular signaling pathways by modulating the activity of target enzymes.

The structural diversity of N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-methyl-1H-pyrazole-5-carboxamide strong>] makes it an attractive scaffold for further derivatization and optimization. By modifying the substituents on the heterocyclic rings or introducing additional functional groups, researchers can fine-tune its pharmacological properties to enhance potency and selectivity. This flexibility in structure design opens up numerous possibilities for developing novel therapeutic agents targeting various diseases.

In conclusion, N-[5-(2-methoxyphenyl)-1,3,4-o xadiazol - 2 - yl ]- 1 - methyl - 1 H - pyraz ole - 5 - carbox amide (CAS No. 1173038 - 62 - 4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements and promising preclinical findings make it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance,the full therapeutic potential of this compound is likely to become more apparent,offering new hope for treating various diseases.

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